Cas no 1261532-24-4 (2'-(Trifluoromethoxy)biphenyl-4-ethylamine)

• Product Name: 2'-(Trifluoromethoxy)biphenyl-4-ethylamine
• CAS No: 1261532-24-4
• MF: C₁₅H₁₄F₃NO
• MW: 281.272974491119
• CID: 4999173
• Update Time: 2025-05-24

2'-(Trifluoromethoxy)biphenyl-4-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2'-(Trifluoromethoxy)biphenyl-4-ethylamine

• Inchi： 1S/C15H14F3NO/c16-15(17,18)20-14-4-2-1-3-13(14)12-7-5-11(6-8-12)9-10-19/h1-8H,9-10,19H2
• InChI Key： JWJBZFNZDFVDND-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1C=CC(=CC=1)CCN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 287
• XLogP3: 4
• Topological Polar Surface Area: 35.2

Additional information on 2'-(Trifluoromethoxy)biphenyl-4-ethylamine

Professional Introduction to 2'-(Trifluoromethoxy)biphenyl-4-ethylamine (CAS No. 1261532-24-4)

2'-(Trifluoromethoxy)biphenyl-4-ethylamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 1261532-24-4, belongs to a class of biphenyl derivatives that exhibit promising biological activities. The unique structural features of this molecule, particularly the presence of a trifluoromethoxy group and an ethylamine side chain, make it a valuable candidate for further exploration in drug discovery and development.

The biphenyl core is a well-known scaffold in medicinal chemistry, frequently employed in the design of bioactive molecules due to its ability to facilitate favorable interactions with biological targets. The introduction of the trifluoromethoxy group at the 2-position of the biphenyl ring enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. Additionally, the ethylamine moiety at the 4-position contributes to the compound's solubility and binding affinity, making it an attractive candidate for further pharmacological investigation.

In recent years, there has been a growing interest in developing novel therapeutic agents that target neurological and inflammatory disorders. The structural motif of 2'-(Trifluoromethoxy)biphenyl-4-ethylamine shares similarities with several known bioactive compounds that have demonstrated efficacy in preclinical studies. For instance, related biphenyl derivatives have been investigated for their potential role in modulating neurotransmitter systems, which could have implications for treating conditions such as depression, anxiety, and neurodegenerative diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 2'-(Trifluoromethoxy)biphenyl-4-ethylamine with various biological targets. These studies suggest that the compound may interact with enzymes and receptors involved in pathways relevant to inflammation and pain perception. The trifluoromethoxy group is particularly noteworthy, as it has been shown to enhance binding affinity through halogen bonding interactions, a key principle in drug design.

The synthesis of 2'-(Trifluoromethoxy)biphenyl-4-ethylamine presents unique challenges due to the complexity of its structure. However, modern synthetic methodologies have made significant progress in optimizing the production process. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution have been employed to construct the biphenyl core with high efficiency. These advancements not only improve yield but also reduce the environmental impact of synthesis, aligning with green chemistry principles.

Evaluation of the pharmacokinetic properties of 2'-(Trifluoromethoxy)biphenyl-4-ethylamine is crucial for determining its potential as a therapeutic agent. Preliminary studies indicate that the compound exhibits favorable pharmacokinetic profiles, including reasonable oral bioavailability and moderate metabolic clearance rates. These characteristics are essential for ensuring that the drug reaches effective concentrations at its target site while minimizing side effects.

The toxicological profile of any new chemical entity is a critical consideration before it can be advanced into clinical trials. Acute toxicity studies on 2'-(Trifluoromethoxy)biphenyl-4-ethylamine have shown that it is well-tolerated at tested doses, with no significant signs of adverse effects. Further chronic toxicity studies are ongoing to provide a comprehensive understanding of its long-term safety profile.

The potential applications of 2'-(Trifluoromethoxy)biphenyl-4-ethylamine extend beyond traditional pharmaceutical uses. Its unique structural properties make it suitable for development as an intermediate in specialty chemicals and fine materials. For example, researchers are exploring its utility in designing advanced polymers and coatings that exhibit enhanced durability and functionality.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the way new compounds are identified and optimized. AI-driven platforms can predict the biological activity of molecules like 2'-(Trifluoromethoxy)biphenyl-4-ethylamine with remarkable accuracy, significantly reducing the time and cost associated with traditional screening methods. This synergy between computational chemistry and experimental biology holds great promise for accelerating the development of novel therapeutics.

In conclusion, 2'-(Trifluoromethoxy)biphenyl-4-ethylamine(CAS No. 1261532-24-4) represents a compelling candidate for further research in pharmaceutical chemistry. Its unique structural features, combined with promising preclinical data, position it as a valuable asset in the quest for new therapeutic agents. As research continues to uncover its potential applications, this compound is poised to make significant contributions to both medicine and materials science.